Cas no 2763993-34-4 (3-Cyano-4-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3-Cyano-4-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2763993-34-4
• MF: C₁₀H₅F₃N₂O₃
• MW: 258.153512716293
• CID: 5562847
• PubChem ID: 165999213
• Update Time: 2025-07-22

3-Cyano-4-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37342909
• 3-cyano-4-(2,2,2-trifluoroacetamido)benzoic acid
• 2763993-34-4
• 3-Cyano-4-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C10H5F3N2O3/c11-10(12,13)9(18)15-7-2-1-5(8(16)17)3-6(7)4-14/h1-3H,(H,15,18)(H,16,17)
• InChI Key： UVORNRUJBSFHFN-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC(C(=O)O)=CC=1C#N)=O)(F)F

Computed Properties

• Exact Mass: 258.02522651g/mol
• Monoisotopic Mass: 258.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 90.2Ų

Additional information on 3-Cyano-4-(2,2,2-trifluoroacetamido)benzoic acid

Research Briefing on 3-Cyano-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS: 2763993-34-4)

3-Cyano-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS: 2763993-34-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoroacetamido and cyano functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies.

One of the most notable aspects of 3-Cyano-4-(2,2,2-trifluoroacetamido)benzoic acid is its role as a building block for the synthesis of small-molecule inhibitors. Researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of potent kinase inhibitors, which showed promising results in preclinical models of cancer.

In addition to its applications in kinase inhibition, this compound has also been investigated for its potential in modulating protein-protein interactions (PPIs). A recent study highlighted its utility in disrupting critical PPIs involved in neurodegenerative diseases, offering a new avenue for therapeutic intervention. The trifluoroacetamido moiety, in particular, was found to enhance the binding affinity of the compound to target proteins, thereby improving its inhibitory activity.

The synthetic versatility of 3-Cyano-4-(2,2,2-trifluoroacetamido)benzoic acid further underscores its importance in medicinal chemistry. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, enabling its widespread use in drug discovery programs. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reducing reaction times and improving scalability.

Despite its promising applications, challenges remain in the development of derivatives based on this scaffold. Issues such as metabolic stability and bioavailability need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is focused on structural modifications to enhance the pharmacokinetic properties of this compound while retaining its biological activity.

In conclusion, 3-Cyano-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS: 2763993-34-4) represents a valuable tool in the arsenal of medicinal chemists. Its unique chemical properties and diverse applications make it a compound of interest for future research. As the field advances, further studies will likely uncover additional therapeutic potentials, solidifying its role in the development of next-generation pharmaceuticals.